Cas no 2680856-23-7 (9-oxa-2-azaspiro5.5undecan-4-one)

• Product Name: 9-oxa-2-azaspiro5.5undecan-4-one
• CAS No: 2680856-23-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5650969
• PubChem ID: 165909294
• Update Time: 2025-06-27

9-oxa-2-azaspiro5.5undecan-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-28271038
• 2680856-23-7
• 9-oxa-2-azaspiro[5.5]undecan-4-one
• 9-oxa-2-azaspiro5.5undecan-4-one

• Inchi： 1S/C9H15NO2/c11-8-5-9(7-10-6-8)1-3-12-4-2-9/h10H,1-7H2
• InChI Key： MHLLJYRIAHKJIK-UHFFFAOYSA-N
• SMILES： O1CCC2(CC(CNC2)=O)CC1

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38.3Ų

Additional information on 9-oxa-2-azaspiro5.5undecan-4-one

Introduction to 9-oxa-2-azaspiro[5.5]undecan-4-one (CAS No. 2680856-23-7)

9-oxa-2-azaspiro[5.5]undecan-4-one, with the CAS number 2680856-23-7, is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by a central spiro atom connecting two rings. The presence of an oxygen atom and a nitrogen atom in the spirocyclic structure makes it particularly interesting for its potential biological activities and applications.

The chemical structure of 9-oxa-2-azaspiro[5.5]undecan-4-one is defined by a 9-membered ring containing an oxygen atom and a nitrogen atom, with a ketone group at the 4-position. This unique arrangement of functional groups provides a scaffold that can be readily modified to explore a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

Recent studies have highlighted the potential of 9-oxa-2-azaspiro[5.5]undecan-4-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 9-oxa-2-azaspiro[5.5]undecan-4-one could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 9-oxa-2-azaspiro[5.5]undecan-4-one has shown promise in neuroprotective applications. A research team from the University of California, San Francisco, reported in the Nature Communications journal that certain derivatives of this compound can effectively protect neurons from oxidative stress and apoptosis. This neuroprotective effect is attributed to the compound's ability to modulate key signaling pathways involved in cell survival and death.

The synthetic accessibility of 9-oxa-2-azaspiro[5.5]undecan-4-one is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound and its derivatives, making it feasible for large-scale production and further optimization. One notable synthetic method involves a one-pot multicomponent reaction using readily available starting materials, which simplifies the synthesis process and reduces costs.

Clinical trials are currently underway to evaluate the safety and efficacy of 9-oxa-2-azaspiro[5.5]undecan-4-one-based drugs in treating various conditions. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These preliminary findings provide a strong foundation for advancing these compounds into more advanced clinical stages.

Beyond its direct therapeutic applications, 9-oxa-2-azaspiro[5.5]undecan-4-one has also been explored as a tool in chemical biology research. Its unique structure allows it to serve as a molecular probe for studying protein-protein interactions and signaling pathways in cells. This application has led to new insights into disease mechanisms and potential targets for drug discovery.

In conclusion, 9-oxa-2-azaspiro[5.5]undecan-4-one (CAS No. 2680856-23-7) is a versatile and promising compound with significant potential in both basic research and pharmaceutical development. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable asset in the quest for new therapeutic agents and scientific advancements.